4-{5-[(4-Chlorobenzyl)sulfanyl]-1H-tetrazol-1-yl}benzoic acid
4-{5-[(4-Chlorobenzyl)sulfanyl]-1H-tetrazol-1-yl}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
346464-82-2
VCID:
VC0511906
InChI:
InChI=1S/C15H11ClN4O2S/c16-12-5-1-10(2-6-12)9-23-15-17-18-19-20(15)13-7-3-11(4-8-13)14(21)22/h1-8H,9H2,(H,21,22)
SMILES:
C1=CC(=CC=C1CSC2=NN=NN2C3=CC=C(C=C3)C(=O)O)Cl
Molecular Formula:
C15H11ClN4O2S
Molecular Weight:
346.8g/mol
4-{5-[(4-Chlorobenzyl)sulfanyl]-1H-tetrazol-1-yl}benzoic acid
CAS No.: 346464-82-2
Main Products
VCID: VC0511906
Molecular Formula: C15H11ClN4O2S
Molecular Weight: 346.8g/mol
![4-{5-[(4-Chlorobenzyl)sulfanyl]-1H-tetrazol-1-yl}benzoic acid - 346464-82-2](/images/no_structure.jpg)
| CAS No. | 346464-82-2 |
|---|---|
| Product Name | 4-{5-[(4-Chlorobenzyl)sulfanyl]-1H-tetrazol-1-yl}benzoic acid |
| Molecular Formula | C15H11ClN4O2S |
| Molecular Weight | 346.8g/mol |
| IUPAC Name | 4-[5-[(4-chlorophenyl)methylsulfanyl]tetrazol-1-yl]benzoic acid |
| Standard InChI | InChI=1S/C15H11ClN4O2S/c16-12-5-1-10(2-6-12)9-23-15-17-18-19-20(15)13-7-3-11(4-8-13)14(21)22/h1-8H,9H2,(H,21,22) |
| Standard InChIKey | LJUMDBGKWRMLPG-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CSC2=NN=NN2C3=CC=C(C=C3)C(=O)O)Cl |
| Canonical SMILES | C1=CC(=CC=C1CSC2=NN=NN2C3=CC=C(C=C3)C(=O)O)Cl |
| PubChem Compound | 20971522 |
| Last Modified | Nov 11 2021 |
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